N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide
N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide
An intermediate used in the synthesis of imaging agents such as Iohexol
Brand Name:
Vulcanchem
CAS No.:
76820-34-3
VCID:
VC21339392
InChI:
InChI=1S/C14H19N3O8/c18-6-11(20)4-15-13(22)8-1-9(3-10(2-8)17(24)25)14(23)16-5-12(21)7-19/h1-3,11-12,18-21H,4-7H2,(H,15,22)(H,16,23)
SMILES:
C1=C(C=C(C=C1C(=O)NCC(CO)O)[N+](=O)[O-])C(=O)NCC(CO)O
Molecular Formula:
C14H19N3O8
Molecular Weight:
357.32 g/mol
N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide
CAS No.: 76820-34-3
VCID: VC21339392
Molecular Formula: C14H19N3O8
Molecular Weight: 357.32 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An intermediate used in the synthesis of imaging agents such as Iohexol |
|---|---|
| CAS No. | 76820-34-3 |
| Product Name | N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide |
| Molecular Formula | C14H19N3O8 |
| Molecular Weight | 357.32 g/mol |
| IUPAC Name | 1-N,3-N-bis(2,3-dihydroxypropyl)-5-nitrobenzene-1,3-dicarboxamide |
| Standard InChI | InChI=1S/C14H19N3O8/c18-6-11(20)4-15-13(22)8-1-9(3-10(2-8)17(24)25)14(23)16-5-12(21)7-19/h1-3,11-12,18-21H,4-7H2,(H,15,22)(H,16,23) |
| Standard InChIKey | LJEBHEAPZMNBSI-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1C(=O)NCC(CO)O)[N+](=O)[O-])C(=O)NCC(CO)O |
| Canonical SMILES | C1=C(C=C(C=C1C(=O)NCC(CO)O)[N+](=O)[O-])C(=O)NCC(CO)O |
| Appearance | White to Off-White Solid |
| Melting Point | 128-132℃ |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | N1,N3-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide; |
| PubChem Compound | 11783255 |
| Last Modified | Aug 15 2023 |
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